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Compound of Interest

Compound Name: 3-Iodo-L-Phenylalanine

Cat. No.: B1611771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the site-specific incorporation of the

non-canonical amino acid 3-Iodo-L-Phenylalanine (3-Iodo-Phe) into proteins using an E. coli-

based cell-free protein synthesis (CFPS) system. This powerful technique opens avenues for

advanced protein engineering, detailed structural analysis, and the development of novel

bioconjugates and therapeutics.

Introduction
Cell-free protein synthesis has emerged as a robust platform for the production of recombinant

proteins, offering significant advantages over traditional in-vivo expression systems. The open

nature of CFPS allows for the direct addition of non-canonical amino acids, like 3-Iodo-L-
Phenylalanine, to the reaction mixture, enabling their site-specific incorporation into a target

protein. This is achieved through the use of an orthogonal translation system (OTS), which

consists of an engineered aminoacyl-tRNA synthetase (aaRS) and its cognate suppressor

tRNA. The aaRS specifically charges the suppressor tRNA with 3-Iodo-Phe, which then

delivers it to the ribosome in response to a unique codon, typically an amber stop codon

(UAG), engineered into the gene of interest.

The incorporation of 3-Iodo-Phe provides a versatile chemical handle for a variety of

downstream applications. The iodine atom can be used for X-ray crystallography to solve

protein structures through single-wavelength anomalous dispersion (SAD) phasing.

Furthermore, the carbon-iodine bond is a key functional group for palladium-catalyzed cross-
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coupling reactions, such as the Suzuki-Miyaura coupling, allowing for the site-specific

installation of a wide range of moieties to the protein.

Key Applications
Structural Biology: The introduction of an iodine atom facilitates the determination of protein

crystal structures.

Bioconjugation and Drug Development: The iodo-group serves as a reactive handle for site-

specific protein modification, including the attachment of small molecules, polymers, or

payloads for antibody-drug conjugates (ADCs).

Protein Engineering: Enables the creation of proteins with novel functionalities and

biophysical properties.

Probing Protein-Protein Interactions: Can be used to introduce photo-crosslinkers or other

probes to study molecular interactions.

Experimental Protocols
Overview of the Experimental Workflow
The overall process involves the preparation of an S30 cell extract, the setup of the CFPS

reaction with the orthogonal translation system components and the gene of interest, protein

expression, and subsequent purification and analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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